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Compound of Interest

Compound Name: 3-Ethyl-2-methyloctane

Cat. No.: B14551914

An In-depth Technical Guide to 3-Ethyl-2-methyloctane

This technical guide provides a concise overview of the chemical and physical properties of 3-
Ethyl-2-methyloctane, a saturated hydrocarbon. While this compound is not typically a focus
of drug development or complex biological research, this document outlines its fundamental
characteristics.

Chemical Identity

Chemical Name: 3-Ethyl-2-methyloctane
CAS Number: 62016-16-4[1][2]

Molecular Formula: C11H24[1][3][4]

Physicochemical Data

A summary of key quantitative data for 3-Ethyl-2-methyloctane is presented in Table 1.
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Property Value Source
Molecular Weight 156.31 g/mol [11[3]
IUPAC Name 3-ethyl-2-methyloctane [1]

INChl=1S/C11H24/c1-5-7-8-9-

InChl 11(6-2)10(3)4/h10-11H,5- [1]
9H2,1-4H3
ITDXDXCBDQBZEB-

InChiKey [1][3]

UHFFFAOYSA-N

SMILES CCCCCC(CC)C(C)C [1]13]

Experimental Protocols and Biological Activity

3-Ethyl-2-methyloctane is a branched-chain alkane. Alkanes are nonpolar, saturated
hydrocarbons that are generally chemically inert and lack functional groups that would confer
significant biological activity. Consequently, they are not typically investigated as drug
candidates or for their role in biological signaling pathways. Their primary applications in a
research or industrial setting are as solvents, standards for chromatography, or as components
of fuel mixtures.

Due to the nature of this compound, there are no established experimental protocols for its use
in biological assays or drug development studies. The primary experimental procedures
involving 3-Ethyl-2-methyloctane would be analytical methods for its identification and
quantification, such as gas chromatography and mass spectrometry.

Logical Relationships and Workflows

Given the absence of known biological activity or complex experimental applications, a logical
workflow for 3-Ethyl-2-methyloctane in a research context would be limited to its synthesis,
purification, and analytical characterization.
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Caption: A generalized workflow for the synthesis and analysis of 3-Ethyl-2-methyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3-Ethyl-2-methyloctane CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14551914#3-ethyl-2-methyloctane-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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